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Compound of Interest

Compound Name: Prerubialatin

Cat. No.: B15558513

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prerubialatin, identified by the Chemical Abstracts Service (CAS) number 1667718-89-9, is a
chemical compound with the molecular formula C27H2007.[1] While its specific biological
activities and mechanisms of action are not extensively documented in publicly available
scientific literature, this guide aims to provide a consolidated summary of its known chemical
properties.

Chemical and Physical Data

A summary of the fundamental physicochemical properties of Prerubialatin is presented in the
table below. This information is critical for its handling, storage, and use in experimental
settings.
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Property Value Source
CAS Number 1667718-89-9 [L1121[3141[5]
Molecular Formula C27H2007 [1]
Molecular Weight 456.44 g/mol [1]

Purity Typically offered at 90%~99% [1]
Long-term Storage <-15°C [1]

Analysis Method HPLC or GC [1]

Biological Activity and Experimental Data

As of the latest available information, there is a significant gap in the scientific literature
regarding the biological activity of Prerubialatin. No peer-reviewed studies detailing its
mechanism of action, pharmacological effects, or potential therapeutic applications have been
identified. Consequently, in-depth experimental protocols and quantitative data from biological
assays are not available.

Signaling Pathways

Due to the absence of research on its biological effects, the signaling pathways modulated by
Prerubialatin remain unknown.

Experimental Workflow for Compound Screening

For researchers interested in investigating the biological properties of Prerubialatin, a general
experimental workflow for initial compound screening is proposed. This workflow can be
adapted based on the specific research question and available resources.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.naturewill.cn/product/9238.html
https://www.chemfaces.com/natural/Prerubialatin-CFN96585.html
https://www.biocrick.com/Chebulanin-BCN3261.html
https://www.biosynth.com/p/SRC71889/1667718-89-9-prerubialatin
https://www.medchemexpress.com/prerubialatin.html
https://www.naturewill.cn/product/9238.html
https://www.naturewill.cn/product/9238.html
https://www.naturewill.cn/product/9238.html
https://www.naturewill.cn/product/9238.html
https://www.naturewill.cn/product/9238.html
https://www.benchchem.com/product/b15558513?utm_src=pdf-body
https://www.benchchem.com/product/b15558513?utm_src=pdf-body
https://www.benchchem.com/product/b15558513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound Acquisition & QC Cell-Based Potency & Efficacy\ S
[(Prerubialalin, cAS 1667718-89-9)] ‘[ (e.g., 1C50, EC50) J<l Lead Optimization
A
v v \i
Target Identification Mechanism of Action Studies - " ' . . l
(e.g., Kinases, Receptors) [ (e.g., Western Blot, gPCR) ] Promising Candidatgs In Vivo Model Testing
\4 \ 4

Primary Assay Development Toxicity & Viability Assays

[(e.gq Binding, Enzyme Inhibition) 1 Raidaieais (e.g., MTT, LDH)

(High-Throughput Screening (HTS))

\

Hit Identification & Validation '—

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15558513#prerubialatin-cas-number-1667718-89-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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